(5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride

Specification

• CAS No.: 1276056-72-4
• Molecular Formula: C6H7BrCl2N2
• Molecular Weight: 257.94
• IUPAC Name: (5-bromo-2-chloropyridin-3-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C6H6BrClN2.ClH/c7-5-1-4(2-9)6(8)10-3-5;/h1,3H,2,9H2;1H
• Standard InChI Key: AGHOHQJTOGHCSX-UHFFFAOYSA-N
• SMILES: C1=C(C=NC(=C1CN)Cl)Br.Cl

Introduction

Chemical Identity and Structural Properties

(5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride is a halogenated pyridine derivative characterized by a methanamine group at the 3-position of a pyridine ring that also contains bromine and chlorine substituents. This compound belongs to the broader family of heterocyclic organic compounds, specifically pyridine derivatives, which are known for their importance in medicinal chemistry and pharmaceutical research.

The compound has a CAS Registry Number of 1276056-72-4, which serves as its unique identifier in chemical databases. Its free base form (without the hydrochloride) has a separate CAS number (1211581-73-5). The structural composition features a pyridine ring with specific substitution patterns that contribute to its chemical behavior and potential applications.

Physical and Chemical Properties

The compound exhibits distinctive physical and chemical properties that are important for its characterization and application. These properties are summarized in the following table:

Property	Value
Molecular Formula	C₆H₇BrCl₂N₂
Molecular Weight	257.94 g/mol
Physical State	Powder or liquid
Typical Purity	97% to 99%
LogP (calculated)	~2.66 (for free base)
PSA (for free base)	~38.91

The compound's structure consists of a pyridine ring with bromine at the 5-position, chlorine at the 2-position, and a methanamine group at the 3-position, with the amine group protonated and balanced by a chloride counterion. This arrangement contributes to its solubility profile and chemical reactivity.

Chemical Reactivity

The reactivity of (5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride is influenced by both its pyridine core structure and the specific substituents attached to it. The compound can participate in various chemical transformations, making it valuable in organic synthesis.

Nucleophilic Substitution Reactions

The halogen substituents (bromine and chlorine) on the pyridine ring can undergo nucleophilic aromatic substitution reactions, particularly in the presence of strong nucleophiles. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing effects of the halogens, facilitates these reactions.

Cross-Coupling Reactions

The bromo and chloro substituents can serve as leaving groups in various cross-coupling reactions catalyzed by transition metals, such as:

• Suzuki-Miyaura coupling with boronic acids or esters

• Heck reactions with alkenes

• Sonogashira coupling with terminal alkynes

• Negishi coupling with organozinc compounds

These transformations enable the formation of new carbon-carbon bonds, allowing for the synthesis of more complex structures.

Functional Group Transformations

The methanamine group can undergo numerous transformations typical of primary amines:

• Acylation to form amides

• Alkylation to form secondary and tertiary amines

• Condensation with carbonyl compounds to form imines or Schiff bases

• Diazotization followed by various transformations

These reactions expand the utility of this compound as a building block in chemical synthesis and pharmaceutical research.

Applications in Research and Development

(5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride finds applications primarily in research and development contexts, particularly in pharmaceutical and medicinal chemistry.

Analytical Identification Methods

The identification and characterization of (5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride can be performed using various analytical techniques commonly employed in organic chemistry.

Spectroscopic Methods

Several spectroscopic methods are applicable for characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR for proton environments including the methylene group and aromatic protons

  • ¹³C NMR for carbon environments in the pyridine ring and substituents

  • Correlation spectroscopy for structural confirmation

• Mass Spectrometry

  • Characteristic fragmentation patterns including loss of amine and halogen groups

  • High-resolution mass spectrometry for accurate mass determination

• Infrared (IR) Spectroscopy

  • Identification of characteristic functional groups including N-H stretching and C-Hal vibrations

Chromatographic Analysis

Chromatographic methods provide purity assessment and identification:

• High-Performance Liquid Chromatography (HPLC)

  • Retention time comparison with standards

  • Purity determination

• Gas Chromatography-Mass Spectrometry (GC-MS)

  • Combined identification via retention time and mass spectral data

Related Compounds and Structural Analogs

(5-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride is part of a broader family of halogenated pyridine derivatives with similar structural features but different substitution patterns.

Structural Variations

Several related compounds demonstrate the structural diversity within this chemical family:

• (6-Bromo-2-chloropyridin-3-yl)methanamine hydrochloride - A positional isomer with bromine at position 6 instead of position 5

• (5-Bromopyridin-2-yl)methanamine hydrochloride - Lacks the chlorine substituent and has the methanamine group at position 2 instead of position 3

• (5-bromo-2-chloropyridin-3-yl)Methanamine dihydrochloride - Contains two hydrochloride moieties instead of one

These structural variations can significantly affect the compounds' physical properties, chemical reactivity, and potential biological activities.